![molecular formula C13H19NO2 B2931290 (R)-2-(3,4-dimethoxybenzyl)pyrrolidine CAS No. 134454-21-0](/img/structure/B2931290.png)
(R)-2-(3,4-dimethoxybenzyl)pyrrolidine
Overview
Description
Synthesis Analysis
The specific synthesis process for “®-2-(3,4-dimethoxybenzyl)pyrrolidine” is not detailed in the search results .Molecular Structure Analysis
The molecular structure of “®-2-(3,4-dimethoxybenzyl)pyrrolidine” is not explicitly provided in the search results .Chemical Reactions Analysis
The specific chemical reactions involving “®-2-(3,4-dimethoxybenzyl)pyrrolidine” are not detailed in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of “®-2-(3,4-dimethoxybenzyl)pyrrolidine” are not detailed in the search results .Scientific Research Applications
Conducting Polymers
The research on derivatized bis(pyrrol-2-yl) arylenes, which includes compounds related to (R)-2-(3,4-dimethoxybenzyl)pyrrolidine, has led to the synthesis of conducting polymers. These polymers are synthesized via electropolymerization and have shown potential due to their low oxidation potentials, making them stable in their conducting form. This property is particularly important for applications in electronics and materials science where stable conducting materials are required (Sotzing et al., 1996).
Dopamine D2 Receptor Ligands
Research into fluorinated substituted benzamides, which are structurally related to this compound, has led to the development of new selective dopamine D2 receptor ligands. These compounds have been studied for their potential use in neuroimaging and the study of neurological disorders, offering high selectivity and affinity for the D2 receptors. Such ligands are crucial for advancing our understanding of dopamine-related diseases and developing targeted therapies (Hall et al., 1991).
Chiral 3-Substituted Pyrrolidines
The synthesis of chiral 3-substituted pyrrolidines, derived from compounds akin to this compound, showcases the compound's versatility in creating enantiomerically pure pyrrolidines. These compounds have significant implications in medicinal chemistry and asymmetric synthesis, providing a pathway to develop novel pharmaceuticals with high enantiomeric purity (Suto et al., 1992).
Polyimide Materials
The development of novel polyimides derived from pyridine-containing monomers, including those related to this compound, has opened new avenues in materials science. These polyimides exhibit outstanding thermal stability, mechanical properties, and low dielectric constants, making them suitable for advanced electronic and aerospace applications (Wang et al., 2006).
Antitumor Activity
Compounds structurally related to this compound have been synthesized and evaluated for their antitumor activity. One such compound, 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, has shown significant activity against certain types of cancer, highlighting the potential of these compounds in developing new anticancer drugs (Grivsky et al., 1980).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(2R)-2-[(3,4-dimethoxyphenyl)methyl]pyrrolidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2/c1-15-12-6-5-10(9-13(12)16-2)8-11-4-3-7-14-11/h5-6,9,11,14H,3-4,7-8H2,1-2H3/t11-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVZYPDMLAMMCDC-LLVKDONJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC2CCCN2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)C[C@H]2CCCN2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.